Cas no 223671-53-2 (1-Chloroisoquinoline-7-carbaldehyde)

• Product Name: 1-Chloroisoquinoline-7-carbaldehyde
• CAS No: 223671-53-2
• MF: C₁₀H₆ClNO
• MW: 191.613741397858
• MDL: MFCD09835329
• CID: 244608
• PubChem ID: 21192474
• Update Time: 2025-04-19

1-Chloroisoquinoline-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Chloroisoquinoline-7-carbaldehyde
• 1-chloro-7-Isoquinolinecarboxaldehyde
• 1-chloroisoquiline-7-carbaldehyde
• 7-Isoquinolinecarboxaldehyde,1-chloro-
• C10H6ClNO
• 1-Chloro-isoquinoline-7-carbaldehyde
• 7-Isoquinolinecarboxaldehyde,1-chloro
• PS-11549
• SCHEMBL6992568
• MFCD09835329
• AKOS006326223
• CS-0209470
• AB53309
• 1-Chloro isoquinoline-7-carbaldehyde
• 223671-53-2
• A4807
• DTXSID20611278
• AC-26694
• 7-ISOQUINOLINECARBOXALDEHYDE, 1-CHLORO-
• YIA67153
• 1-chloroisoquinoline-7-carboxaldehyde
• FT-0646033
• DB-011548

• MDL： MFCD09835329
• Inchi： 1S/C10H6ClNO/c11-10-9-5-7(6-13)1-2-8(9)3-4-12-10/h1-6H
• InChI Key： CIICCQLUDZKLTP-UHFFFAOYSA-N
• SMILES： ClC1C2C=C(C=O)C=CC=2C=CN=1

Computed Properties

• Exact Mass: 191.01400
• Monoisotopic Mass: 191.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.364
• Boiling Point: 368 ºC
• Flash Point: 177 ºC
• PSA: 29.96000
• LogP: 2.70070